(Z)-N-(2-(1H-indol-3-yl)ethyl)-3-(5-(3-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide

• IUPAC Name: 3-[(5Z)-5-[(3-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C23H20ClN3O2S2/c24-17-5-3-4-15(12-17)13-20-22(29)27(23(30)31-20)11-9-21(28)25-10-8-16-14-26-19-7-2-1-6-18(16)19/h1-7,12-14,26H,8-11H2,(H,25,28)/b20-13-
• InChI Key: IFIZZTTWTBDAPK-MOSHPQCFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CCN3C(=O)C(=CC4=CC(=CC=C4)Cl)SC3=S
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CCN3C(=O)/C(=C/C4=CC(=CC=C4)Cl)/SC3=S
• Molecular Formula: C23H20ClN3O2S2
• Molecular Weight: 470.0 g/mol

Description

(Z)-N-(2-(1H-indol-3-yl)ethyl)-3-(5-(3-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide is a useful research compound. Its molecular formula is C23H20ClN3O2S2 and its molecular weight is 470. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(2-(1H-indol-3-yl)ethyl)-3-(5-(3-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(2-(1H-indol-3-yl)ethyl)-3-(5-(3-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis The synthesis of thiazolidinone derivatives, including those with indol-3-yl groups, has been extensively studied. For example, the synthesis of novel indole-based oxadiazole scaffolds with substituted-phenyl butanamides demonstrated potent inhibitory potential against the urease enzyme, suggesting these compounds as valuable in therapeutic agent design programs (Nazir et al., 2018). Another study focused on the crystal structure, Hirshfeld surface analysis, and computational studies of thiazolidin-4-one derivatives, providing insights into their structural characteristics and potential biological activities (Khelloul et al., 2016).

Biological Activities and Potential Applications Research has shown that thiazolidinone derivatives exhibit a wide range of biological activities. For instance, some derivatives have been synthesized with potential HIV-1 and JSP-1 inhibitory activity, highlighting the compound's relevance in antiviral research (Kamila et al., 2011). Additionally, derivatives containing the benzothiazole moiety have demonstrated antitumor activity, suggesting their potential in cancer therapy (Havrylyuk et al., 2010).

Antimicrobial and Anti-inflammatory Applications Thiazolidinone compounds have also been explored for their antimicrobial properties. For instance, the synthesis and biological evaluation of novel indolyl 4-thiazolidinones bearing the thiadiazine nucleus showed significant antimicrobial, analgesic, and anti-inflammatory activities (Anekal & Biradar, 2017). Another study highlighted the synthesis of derivatives as possible anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, demonstrating the compound's versatility in addressing various health issues (Küçükgüzel et al., 2013).